Cas no 423768-58-5 (1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 423768-58-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD03407339
• CID: 328036
• PubChem ID: 2776579
• Update Time: 2025-04-19

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-2,5-dimethyl-
• 1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
• 1-cyclopropyl-2,5-dimethylpyrrole-3-carboxylic acid
• 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid , Tech.
• HMS1719K02
• HMS2758D03
• CHEMBL1577069
• SMR000364649
• 1-CYCLOPROPYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLICACID
• SY152060
• Z89283956
• 423768-58-5
• AKOS000264240
• BDBM50543232
• J-504564
• FT-0607684
• CS-0233285
• MLS000773859
• MFCD03407339
• 1-cyclopropyl-2,5-dimethyl-pyrrole-3-carboxylic Acid
• DTXSID30380201
• SB63650
• SCHEMBL1714277
• EN300-13229
• 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
• DB-015731
• DTXCID20331227
• G34933
• 1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD03407339
• Inchi： 1S/C10H13NO2/c1-6-5-9(10(12)13)7(2)11(6)8-3-4-8/h5,8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： VOOZJPFNBFNPEK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)C1CC1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.27
• Melting Point: 178 °C
• Boiling Point: 353.1°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.613
• PSA: 42.23000
• LogP: 2.13800

1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids